Cas no 114798-26-4 (Losartan)

• Product Name: Losartan
• CAS No: 114798-26-4
• MF: C₂₂H₂₃ClN₆O
• MW: 422.910622835159
• MDL: MFCD00865831
• CID: 63103
• PubChem ID: 3961
• Update Time: 2025-04-18

Losartan Chemical and Physical Properties

Names and Identifiers

• Losartan
• DuP-753
• Compound 89
• dup89
• LOS
• LOSARTAN ,USP
• 2-Butyl-4-chloro-1-[p-(o-1H-tetrazol-5-ylphenyl)benzyl]imidazole-5- methanol
• [ "" ]
• Losartan (DuP-753)
• LosartanC22H23C1N60
• 2-Butyl-4-chloro-1-[[2'-(2H-tetrazol-5-yl)-biphenyl-4-yl]methyl]-1H-imidazol-5-methanol
• nyl)-4-yl)methyl)-
• 2-n-butyl-4-chloro-5-hydroxyMethyl-1-[(2'-(1H-tetrazole-5-yl)biph
• DUP 89
• Lortaan
• LOSARTAN POTASSIUM
• Hyzaar
• Cozaar
• Losartan [INN:BAN]
• Losartan monopotassium salt
• C22H23ClN6O
• JMS50MPO89
• 2-Butyl-4-chloro-1-((2'-(1H-etrazol-5-yl) (1,1'-biphenyl)-4-yl)methyl)-1H-imidazole-5-methanol
• DuP 753
• [2-butyl-5-chloro-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]imidazol-4-yl]methanol
• (2-butyl-4-chloro-1-{[2'-(1H-tetrazol-5-yl)biphenyl-4-yl]methyl}-1H-imidazol-5-yl)methanol
• 2-n-butyl-4-chloro-5-hy
• 2-n-butyl-4-chloro-5-hydroxymethyl-1-[(2'-(1H-tetrazol-5-yl)biphenyl-4-yl)methyl]imidazole
• (2-butyl-4-chloro-1-{[2'-(1H-tetrazol-5-yl)b
• SR-01000763170-3
• 2-butyl-4-chloro-1-[2'-(2H-tetrazol-5-yl)-1,1'-biphenyl-4-ylmethyl]-1H- imidazole-5-methanol
• KBio2_004761
• KS-5004
• HMS3715L11
• CCG-39095
• NCGC00095125-02
• 1H-IMIDAZOLE-5-METHANOL, 2-BUTYL-4-CHLORO-1-((2'-(1H-TETRAZOL-5-YL)(1,1'-BIPHENYL)-4-YL)METHYL)-
• NCGC00095125-03
• EC 601-329-8
• [2-butyl-4-chloro-1-({4-[2-(2H-1,2,3,4-tetrazol-5-yl)phenyl]phenyl}methyl)-1H-imidazol-5-yl]methanol
• 2-Butyl-4-chloro-1-[[2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl-1H-imidazole-5-methanol
• DB00678
• SR-01000763170-4
• SR-01000763170
• AB07507
• BCPP000183
• AKOS015917390
• A803239
• {2-Butyl-5-chloro-3-[2'-(2H-tetrazol-5-yl)-biphenyl-4-ylmethyl]-3H-imidazol-4-yl}-methanol
• DUP-89
• KBio2_002193
• Epitope ID:140137
• (2-butyl-4-chloro-1-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-1H-imidazol-5-yl)methanol
• Spectrum4_001126
• SPECTRUM1504268
• NS00008822
• SBI-0206766.P001
• BRD-K76205745-001-02-5
• (1-((2'-(1H-tetrazol-5-yl)biphenyl-4-yl)methyl)-2-butyl-4-chloro-1H-imidazol-5-yl)methanol
• KBioGR_001611
• L000351
• C07072
• NCGC00095125-01
• Spectrum_001713
• HMS1922J13
• Tox21_111435
• (2-butyl-4-chloro-1-{[2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl}-1H-imidazol-5-yl)methanol
• 2-BUTYL-4-CHLORO-1-(P-(O-1H-TETRAZOL-5-YLPHENYL)BENZYL)IMIDAZOLE-5-METHANOL
• NCGC00095125-08
• 2-BUTYL-4-CHLORO-1-[[2'-(1H-TETRAZOL-5-YL)[1,1'-BIPHENYL]-4-YL]METHYL]-1H-IMIDAZOLE-5-METHANOL
• Lozap
• 2-n-butyl-4-chloro-5-hydroxymethyl-1-[[2'-(1H-tetrazol-5-yl)-biphenyl-4-yl]methyl]imidazole
• Losartic
• BDBM82258
• [2-butyl-5-chloranyl-3-[[4-[2-(2H-1,2,3,4-tetrazol-5-yl)phenyl]phenyl]methyl]imidazol-4-yl]methanol
• 114798-26-4
• LOSARTAN [MI]
• AKOS015994740
• PSIFNNKUMBGKDQ-UHFFFAOYSA-N
• MK-954
• BCP9000861
• 2-n-butyl-4-chloro-5-hydroxymethyl-1-((2'-(1H-tetrazol-5-yl)biphenyl-4-yl)methyl)imidazole
• BIDD:GT0286
• [3H]losartan
• Losartan; 2-Butyl-4-chloro-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-1H-imidazole-5-methanol; 2-Butyl-4-chloro-1-[[2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-1H-imidazole-5-methanol; 2-Butyl-4-chloro-1-[[2'-(1H-tetrazol-5-yl)-1,1'-biphenyl-4-yl]methyl]-1H-imidazole-5-methanol; DUP 89; Lortaan
• (2-butyl-4-chloro-1-((2'-(1H-tetrazol-5-yl)biphenyl-4-yl)methyl)-1H-imidazol-5-yl)methanol
• Spectrum3_000998
• UNII-JMS50MPO89
• KBio3_001915
• BCP27731
• BRD-K76205745-001-04-1
• GTPL3941
• FT-0631074
• allisartan
• NSC 758699
• [3H]-losartan
• C09CA01
• (2-butyl-4-chloro-1-{[2'-(1H-1,2,3,4-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl]methyl}-1H-imidazol-5-yl)methanol
• 2-butyl-4-chloro-1-[[2'-(2h-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-1h-imidazole-5-methanol
• LOSARTAN [WHO-DD]
• Q-201321
• SPBio_001893
• Losartan (INN)
• L0378
• Z2417557127
• HGP1405
• US9624243, Losartin
• NSC758699
• Pharmakon1600-01504268
• EX 89
• Angizaar
• KBioSS_002193
• s5067
• (1-((2'-(2H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-2-butyl-4-chloro-1H-imidazol-5-yl)methanol
• Losartic (TN)
• F2173-0506
• Tox21_111435_1
• KBio2_007329
• 2-butyl-4-chloro-5-(hydroxymethyl)-1-[[2'-(1H-tetrazol-5-yl)biphenyl-4-yl]methyl]imidazole
• BL164640
• AB01563296_01
• 2-butyl-4-chloro-5-hydroxymethyl-1-[(2'-(1H-tetrazol-5-yl)biphenyl-4-yl)methyl]imidazole
• HY-17512
• LOSARTAN [VANDF]
• GTPL590
• (1-((2'-(2h-tetrazol-5-yl)biphenyl-4-yl)methyl)-2-butyl-4-chloro-1h-imidazol-5-yl)methanol
• Q410074
• (1-((2'-(1H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-2-butyl-4-chloro-1H-imidazol-5-yl)methanol
• DTXSID7023227
• 1H-Imidazole-5-methanol, 2-butyl-4-chloro-1-[[2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]- (9CI)
• Spectrum2_001677
• BDBM318822
• CHEBI:6541
• NSC_3961
• LOSARTAN [INN]
• 2-butyl-4-chloro-5-hydroxymethyl-1-[(2'-(1H-tetrazol-5-yl)-biphenyl-4-yl)methyl]imidazole
• EN300-311953
• NCGC00095125-15
• MFCD00865831
• Oprea1_644635
• D08146
• 2-Butyl-4-chloro-1-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-1H-imidazole-5-methanol
• NSC-758699
• 1H-Imidazole-5-methanol, 2-butyl-4-chloro-1-((2'-(1H-tetrazol-5-yl)(1,1'- biphenyl)-4-yl)methyl)-
• DTXCID103227
• BSPBio_002695
• NCGC00095125-05
• CAS_114798-26-4
• 2-butyl-4-chloro-1-[p-(o-1H-tetrazol-5ylphenyl)benzyl]imidazole-5-methanol
• SCHEMBL60
• lorastan
• CAS-114798-26-4
• HSDB 7043
• 1H-imidazole-5-methanol, 2-butyl-4-chloro-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-
• HGP-1405
• HMS2093E22
• Spectrum5_001466
• losartanum
• BRD-K76205745-001-06-6
• NCGC00095125-10
• BRD-K76205745-237-16-5
• STL419984
• BRD-K76205745-237-18-1
• (2-butyl-4-chloro-1-{[2'-(2H-tetrazol-5-yl)biphenyl-4-yl]methyl}-1H-imidazol-5-yl)methanol
• Losartan (Standard)
• FL39656
• HY-17512R
• Losartan - Bio-X trade mark
• 2-Butyl-4-chloro-1-[[2'-(1H-tetrazol-5yl)[1,1'-biphenyl]-4-yl]methyl]-1H-imidazole-5-methanol

• MDL： MFCD00865831
• Inchi： 1S/C22H23ClN6O/c1-2-3-8-20-24-21(23)19(14-30)29(20)13-15-9-11-16(12-10-15)17-6-4-5-7-18(17)22-25-27-28-26-22/h4-7,9-12,30H,2-3,8,13-14H2,1H3,(H,25,26,27,28)
• InChI Key： PSIFNNKUMBGKDQ-UHFFFAOYSA-N
• SMILES： ClC1=C(CO)N(CC2C=CC(C3=CC=CC=C3C3N=NNN=3)=CC=2)C(CCCC)=N1

Computed Properties

• Exact Mass: 422.16200
• Monoisotopic Mass: 422.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 4.3
• Topological Polar Surface Area: 92.5

Experimental Properties

• Color/Form: Powder
• Density: 1.35
• Melting Point: 183.5°C
• Boiling Point: 682°C at 760 mmHg
• Flash Point: 366.3 °C
• Refractive Index: 1.68
• Solubility: 生物体外In Vitro:DMSO溶解度≥ 100 mg/mL(236.46 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
• PSA: 92.51000
• LogP: 4.26680
• pka: 5-6(at 25℃)
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

Losartan Security Information

• Signal Word：Danger
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P260; P264; P271; P280; P284; P302+P352; P304+P340; P305+P351+P338; P310; P320; P332+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：3278
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38
• Packing Group：III
• Safety Term：4.3
• Packing Group：III
• Hazard Level：4.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives